Cas no 81698-03-5 (5-formyl-1-methyl-1H-Pyrrole-2-carbonitrile)

• Product Name: 5-formyl-1-methyl-1H-Pyrrole-2-carbonitrile
• CAS No: 81698-03-5
• MF: C₇H₆N₂O
• MW: 134.13534116745
• CID: 708168
• PubChem ID: 12914969
• Update Time: 2025-11-01

5-formyl-1-methyl-1H-Pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-formyl-1-methyl-1H-Pyrrole-2-carbonitrile
• 1H-Pyrrole-2-carbonitrile,5-formyl-1-methyl-
• 1H-Pyrrole-2-carbonitrile,5-formyl-1-methyl-(9CI)
• 5-Cyano-1-methylpyrrole-2-carbaldehyde
• 5-FORMYL-1-METHYLPYRROLE-2-CARBONITRILE
• BS-51036
• CS-0160694
• SB62581
• OWIWSQGGONTSKG-UHFFFAOYSA-N
• SCHEMBL4127228
• E76675
• MFCD12923684
• 81698-03-5
• 1H-Pyrrole-2-carbonitrile, 5-formyl-1-methyl-
• DB-279808

• Inchi： 1S/C7H6N2O/c1-9-6(4-8)2-3-7(9)5-10/h2-3,5H,1H3
• InChI Key： OWIWSQGGONTSKG-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C#N)N1C

Computed Properties

• Exact Mass: 134.048012819g/mol
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5-formyl-1-methyl-1H-Pyrrole-2-carbonitrile

Research Briefing on 5-formyl-1-methyl-1H-Pyrrole-2-carbonitrile (CAS: 81698-03-5): Recent Advances and Applications in Chemical Biology and Medicine

5-formyl-1-methyl-1H-Pyrrole-2-carbonitrile (CAS: 81698-03-5) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound's unique structural features, including the formyl and nitrile functional groups, make it a valuable building block for the development of novel bioactive molecules.

Recent studies have highlighted the role of 5-formyl-1-methyl-1H-Pyrrole-2-carbonitrile as a key intermediate in the synthesis of pyrrole-based pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors targeting cancer-related pathways. The researchers employed a multi-step synthetic route to derivatize the compound, resulting in a series of analogs with potent inhibitory activity against specific kinase isoforms. These findings underscore the compound's potential as a scaffold for drug discovery.

In addition to its applications in oncology, 5-formyl-1-methyl-1H-Pyrrole-2-carbonitrile has also been investigated for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for the development of new antibiotics.

Another area of interest is the compound's role in the synthesis of fluorescent probes for biological imaging. A 2023 paper in Chemical Communications described the use of 5-formyl-1-methyl-1H-Pyrrole-2-carbonitrile as a precursor for the development of near-infrared (NIR) fluorescent dyes. These dyes demonstrated high photostability and low cytotoxicity, making them suitable for in vivo imaging applications. This research opens new avenues for the use of the compound in diagnostic and therapeutic monitoring.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 5-formyl-1-methyl-1H-Pyrrole-2-carbonitrile derivatives. Recent efforts have focused on improving the yield and selectivity of synthetic routes, as reported in a 2023 Organic Process Research & Development article. The study highlighted the use of catalytic methods to enhance the efficiency of key transformations, paving the way for more sustainable and cost-effective production processes.

In conclusion, 5-formyl-1-methyl-1H-Pyrrole-2-carbonitrile (CAS: 81698-03-5) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its applications span drug discovery, antimicrobial development, and biological imaging, with ongoing research efforts aimed at overcoming synthetic and pharmacological challenges. Future studies are expected to further elucidate its mechanistic insights and expand its therapeutic potential.